Cas no 7464-30-4 ( )

  structure
  structure
Product Name: 
CAS No:7464-30-4
MF:C13H20O8
MW:304.293105125427
CID:979609
PubChem ID:345979
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (5,6-diacetyloxy-7-methyl-1,3-dioxepan-4-yl)methyl acetate
    • DTXSID10323414
    • 7464-30-4
    • NSC-403965
    • NSC403965
    • 4-[(Acetyloxy)methyl]-7-methyl-1,3-dioxepane-5,6-diyl diacetate (non-preferred name)
    • 4-[(Acetyloxy)methyl]-7-methyl-1,3-dioxepane-5,6-diyl diacetate
    •  
    • Inchi: 1S/C13H20O8/c1-7-12(20-9(3)15)13(21-10(4)16)11(19-6-18-7)5-17-8(2)14/h7,11-13H,5-6H2,1-4H3
    • InChI Key: SSVUWXQETHWLGB-UHFFFAOYSA-N
    • SMILES: O1COC(C)C(C(C1COC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 304.1158
  • Monoisotopic Mass: 304.11581759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 97.36
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